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Compound of Interest

Compound Name: HG-14-10-04

Cat. No.: B607944 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides a detailed standard operating procedure (SOP) for the preparation of

solutions of HG-14-10-04, a potent inhibitor of Anaplastic Lymphoma Kinase (ALK) and mutant

Epidermal Growth Factor Receptor (EGFR).[1][2][3] Adherence to this protocol is crucial for

ensuring the accuracy, reproducibility, and safety of experiments involving this compound.

1. Introduction

HG-14-10-04 is a small molecule inhibitor with significant potential in anticancer research.[1] It

demonstrates potent inhibitory activity against ALK and various EGFR mutants, including those

resistant to other therapies.[1][3] Proper preparation of HG-14-10-04 solutions is the first critical

step in conducting reliable in vitro and in vivo studies to evaluate its therapeutic efficacy and

mechanism of action.

2. Chemical and Physical Properties

A summary of the key quantitative data for HG-14-10-04 is presented in the table below for

easy reference.
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Property Value Reference

Chemical Formula C29H34ClN7O [3]

Molecular Weight 532.09 g/mol [3][4]

CAS Number 1356962-34-9 [3][5]

Appearance Crystalline solid [4]

Purity ≥98% [4][5]

IC50 (ALK) 20 nM [1]

IC50 (Mutant EGFR) 15.6 nM - 124.5 nM [1]

3. Health and Safety Precautions

HG-14-10-04 is a potent bioactive compound. Standard laboratory safety protocols should be

strictly followed.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves at all times.

Handling: Handle the solid compound and its solutions in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of dust or aerosols.

Disposal: Dispose of all waste materials, including contaminated PPE and unused solutions,

in accordance with institutional and local regulations for chemical waste.

4. Experimental Protocols

4.1. Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the preparation of a 10 mM stock solution of HG-14-10-04 in Dimethyl

Sulfoxide (DMSO), which is a common solvent for in vitro studies.

Materials:

HG-14-10-04 powder
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Anhydrous DMSO (cell culture grade)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing the Compound: Accurately weigh the desired amount of HG-14-10-04 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 5.32 mg of HG-14-10-04.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed compound. For 5.32 mg of HG-14-10-04, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. If necessary, sonication is recommended to aid dissolution.[2] Visually inspect the

solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

long-term storage (months to years) or at 4°C for short-term use (days to weeks).[2][3]

4.2. Preparation of Working Solutions for In Vitro Assays

Working solutions for cell-based assays are typically prepared by diluting the 10 mM DMSO

stock solution with the appropriate cell culture medium.

Procedure:

Thawing: Thaw a single aliquot of the 10 mM HG-14-10-04 stock solution at room

temperature.
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Dilution: Serially dilute the stock solution with cell culture medium to achieve the desired final

concentrations for your experiment. It is crucial to ensure that the final concentration of

DMSO in the cell culture medium is kept low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.

Use: Use the freshly prepared working solutions immediately for your experiments.

4.3. Preparation of a Formulation for In Vivo Studies

For animal experiments, a specific formulation is required to ensure the solubility and

bioavailability of HG-14-10-04. The following formulation has been suggested.[2]

Materials:

HG-14-10-04 powder

Anhydrous DMSO

PEG300

Tween 80

Saline (0.9% NaCl)

Sterile conical tubes

Vortex mixer

Sonicator

Procedure:

Solvent Preparation: Prepare the vehicle by sequentially adding and mixing the following

components in the specified ratios: 10% DMSO, 40% PEG300, 5% Tween 80, and 45%

Saline.

Dissolution: Add the weighed HG-14-10-04 powder to the prepared vehicle. For example, to

achieve a concentration of 1 mg/mL (1.88 mM), add 1 mg of HG-14-10-04 to 1 mL of the
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vehicle.[2]

Homogenization: Vortex the mixture thoroughly. Sonication is recommended to ensure the

compound is fully dissolved and the solution is clear.[2] It is advised to add the solvents

sequentially and ensure the solution is as clear as possible before adding the next solvent.[2]

Administration: The working solution should be prepared and used immediately for animal

administration.[2]

5. Visualizations

5.1. Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing HG-14-10-04 solutions.

5.2. Simplified Signaling Pathway of HG-14-10-04 Action
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Caption: Inhibition of ALK and mutant EGFR signaling by HG-14-10-04.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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